Cas no 1105236-18-7 (N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide)

• Product Name: N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• CAS No: 1105236-18-7
• MF: C₁₉H₂₄N₂O₃S₂
• MW: 392.535462379456
• CID: 6348137
• PubChem ID: 44015564
• Update Time: 2025-05-21

N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• F2267-0595
• N-phenethyl-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide
• 1105236-18-7
• AKOS024634169
• N-(2-phenylethyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide

• Inchi： 1S/C19H24N2O3S2/c22-18(20-12-11-16-7-2-1-3-8-16)15-17-9-4-5-13-21(17)26(23,24)19-10-6-14-25-19/h1-3,6-8,10,14,17H,4-5,9,11-13,15H2,(H,20,22)
• InChI Key： VVMJNXGNRFGEER-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1CC(NCCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 392.12283498g/mol
• Monoisotopic Mass: 392.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide

N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide: A Comprehensive Overview

CAS No. 1105236-18-7 refers to the compound N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a thiophene sulfonyl group and an acetamide moiety. The presence of these functional groups makes it a versatile compound with intriguing properties.

The synthesis of N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on improving the efficiency of these reactions by employing catalytic systems and green chemistry principles, aligning with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. The thiophene sulfonyl group is known for its ability to modulate biological activities, making it a valuable component in drug design. Recent research has highlighted its role in inhibiting certain enzymes and receptors, suggesting its potential in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological applications, CAS No. 1105236-18-7 has shown interesting properties in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and as a building block for advanced materials. Researchers have also explored its electronic properties, which could be harnessed in the development of new semiconductors and sensors.

The structural complexity of N-(2-phenylethyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide presents both challenges and opportunities for further study. Computational chemistry techniques, such as molecular docking and quantum mechanics simulations, have been employed to gain deeper insights into its molecular interactions and stability. These studies have provided valuable information for guiding future research and development efforts.

As the field of organic chemistry continues to evolve, compounds like CAS No. 1105236-18-7 are at the forefront of innovation. Their unique properties and versatile applications make them invaluable tools for scientists across various disciplines. With ongoing research and advancements in synthetic methods, the potential for this compound to contribute to groundbreaking discoveries is immense.